2,4-Dihydroxyestrone
Description
2,4-Dihydroxyestrone is a catechol estrogen metabolite derived from estrone (E1) through hydroxylation at the C2 and C4 positions. As a member of the estrogen family, it plays a role in hormonal regulation and oxidative metabolism. Catechol estrogens like 2,4-dihydroxyestrone are critical in studies of endocrine disruption, carcinogenesis, and metabolic pathways due to their redox-active properties .
Properties
CAS No. |
42979-86-2 |
|---|---|
Molecular Formula |
C18H22O4 |
Molecular Weight |
302.4 g/mol |
IUPAC Name |
(8R,9S,13S,14S)-2,3,4-trihydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
InChI |
InChI=1S/C18H22O4/c1-18-7-6-9-10(13(18)4-5-15(18)20)2-3-11-12(9)8-14(19)17(22)16(11)21/h8-10,13,19,21-22H,2-7H2,1H3/t9-,10+,13-,18-/m0/s1 |
InChI Key |
JHMKRVZOGMNBGV-HIONPOMWSA-N |
SMILES |
CC12CCC3C(C1CCC2=O)CCC4=C(C(=C(C=C34)O)O)O |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C(C(=C(C=C34)O)O)O |
Canonical SMILES |
CC12CCC3C(C1CCC2=O)CCC4=C(C(=C(C=C34)O)O)O |
Synonyms |
2,4-dihydroxyestrone |
Origin of Product |
United States |
Comparison with Similar Compounds
Metabolic Pathways and Analytical Methods
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